6-Iodonordihydrocapsaicin
6-Iodonordihydrocapsaicin
Potent competitive vanilloid TRPV1 (VR1) receptor antagonist (IC50 = 10 nM). Inhibits capsaicin-induced [Ca2+]i increase in rat DRG neurons, and guinea pig bladder and trachea contractions in vitro.
Brand Name:
Vulcanchem
CAS No.:
859171-97-4
VCID:
VC0004430
InChI:
InChI=1S/C17H26INO3/c1-3-4-5-6-7-8-9-17(21)19-12-13-10-16(22-2)15(20)11-14(13)18/h10-11,20H,3-9,12H2,1-2H3,(H,19,21)
SMILES:
CCCCCCCCC(=O)NCC1=CC(=C(C=C1I)O)OC
Molecular Formula:
C17H26INO3
Molecular Weight:
419.3 g/mol
6-Iodonordihydrocapsaicin
CAS No.: 859171-97-4
Cat. No.: VC0004430
Molecular Formula: C17H26INO3
Molecular Weight: 419.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Potent competitive vanilloid TRPV1 (VR1) receptor antagonist (IC50 = 10 nM). Inhibits capsaicin-induced [Ca2+]i increase in rat DRG neurons, and guinea pig bladder and trachea contractions in vitro. |
|---|---|
| CAS No. | 859171-97-4 |
| Molecular Formula | C17H26INO3 |
| Molecular Weight | 419.3 g/mol |
| IUPAC Name | N-[(4-hydroxy-2-iodo-5-methoxyphenyl)methyl]nonanamide |
| Standard InChI | InChI=1S/C17H26INO3/c1-3-4-5-6-7-8-9-17(21)19-12-13-10-16(22-2)15(20)11-14(13)18/h10-11,20H,3-9,12H2,1-2H3,(H,19,21) |
| Standard InChI Key | AAORACFZMYMFCG-UHFFFAOYSA-N |
| SMILES | CCCCCCCCC(=O)NCC1=CC(=C(C=C1I)O)OC |
| Canonical SMILES | CCCCCCCCC(=O)NCC1=CC(=C(C=C1I)O)OC |
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